Cas no 94071-23-5 (Eicosanoic acid,2-hexadecyl-3-hydroxy-, methyl ester)

• Product Name: Eicosanoic acid,2-hexadecyl-3-hydroxy-, methyl ester
• CAS No: 94071-23-5
• MF: C₃₇H₇₄O₃
• MW: 566.981672763824
• CID: 817449
• PubChem ID: 3023397
• Update Time: 2025-04-19

Eicosanoic acid,2-hexadecyl-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Eicosanoic acid,2-hexadecyl-3-hydroxy-, methyl ester
• methyl 2-hexadecyl-3-hydroxyicosanoate
• 94071-23-5
• NS00062888
• EINECS 301-824-6
• DTXSID70916583

• Inchi： 1S/C37H74O3/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36(38)35(37(39)40-3)33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h35-36,38H,4-34H2,1-3H3
• InChI Key： AZBYGKBIIOPZCG-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCC)C(C(=O)OC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 566.56379622g/mol
• Monoisotopic Mass: 566.56379622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 34
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.8
• Topological Polar Surface Area: 46.5Ų